2-((4-fluorobenzyl)thio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C23H18F2N2OS/c1-28-21-12-4-17(5-13-21)22-14-26-23(27(22)20-10-8-19(25)9-11-20)29-15-16-2-6-18(24)7-3-16/h2-14H,15H2,1H3
• InChI Key: LHXPAQOOKVGYMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)F
• Molecular Formula: C23H18F2N2OS
• Molecular Weight: 408.5 g/mol

Description

2-((4-fluorobenzyl)thio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : The synthesis of related compounds, such as 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4] thiadiazole, has been achieved. Detailed structural analyses through methods like X-ray crystallography reveal intermolecular interactions forming a supramolecular network (Banu et al., 2013).

Biological and Pharmacological Applications

• Antihypertensive Properties : Research on N-(biphenylylmethyl)imidazoles, a related class of compounds, shows potential as orally active antihypertensives, distinct from similar compounds requiring intravenous administration. The presence of acidic groups at specific positions is key to their effectiveness (Carini et al., 1991).

• Anti-inflammatory and Analgesic Activities : Derivatives of Imidazolyl acetic acid, such as those synthesized using related compounds, demonstrate significant anti-inflammatory and analgesic effects in animal models. These findings suggest potential applications in treating inflammation and pain (Khalifa & Abdelbaky, 2008).

• Antimicrobial and Antioxidant Properties : Certain benzimidazole derivatives containing 1,3,4-triazole, 1,3,4-thiadiazole, and morpholine rings, similar to the compound , exhibit significant antimicrobial and antioxidant activities. This highlights their potential in treating infections and oxidative stress-related disorders (Menteşe et al., 2015).

Chemical Properties and Reactions

• Fluorescence and Photophysical Properties : Investigation into benzimidazole and benzothiazole derivatives demonstrates significant fluorescence and photophysical properties. This suggests potential applications in developing fluorescent sensors or in photodynamic therapy (Suman et al., 2019).

Miscellaneous Applications

• Antiviral and Antitumor Activities : Studies on imidazo[1,5-a]-1,3,5-triazine derivatives, structurally similar to the compound , reveal inhibitory effects on the replication of various viruses and potential antitumor properties (Golankiewicz et al., 1995).